Cas no 2138244-18-3 (4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one)

• Product Name: 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one
• CAS No: 2138244-18-3
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• CID: 5300905
• Update Time: 2025-05-21

4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2-hydroxypropyl)(methyl)amino]-6-(trifluoromethyl)piperidin-2-one
• 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one
• 2-Piperidinone, 4-[(2-hydroxypropyl)methylamino]-6-(trifluoromethyl)-

• Inchi： 1S/C10H17F3N2O2/c1-6(16)5-15(2)7-3-8(10(11,12)13)14-9(17)4-7/h6-8,16H,3-5H2,1-2H3,(H,14,17)
• InChI Key： OYSJPIUWMYQKAN-UHFFFAOYSA-N
• SMILES： FC(C1CC(CC(N1)=O)N(C)CC(C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6

Additional information on 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one

Professional Introduction to Compound with CAS No. 2138244-18-3 and Product Name: 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one

The compound with the CAS number 2138244-18-3 and the product name 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a hydroxypropyl(methyl)amino side chain and a trifluoromethyl substituent, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The presence of a piperidin-2-one core in this compound suggests its utility as a building block for more complex molecules. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug discovery. This compound's potential as a scaffold for developing new pharmaceuticals has been explored in various research contexts, including the treatment of neurological disorders and inflammatory conditions.

The hydroxypropyl(methyl)amino moiety adds another layer of complexity to the compound's properties. This group not only influences the solubility and bioavailability of the molecule but also provides a site for further functionalization. Researchers have been particularly interested in how this group interacts with biological targets, as it may offer opportunities for selective binding and improved pharmacokinetic profiles. The combination of these features makes this compound a promising candidate for further investigation in medicinal chemistry.

In the context of contemporary pharmaceutical research, the development of novel compounds with enhanced efficacy and reduced side effects is a primary goal. The structural features of 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one align well with these objectives. The trifluoromethyl group, for instance, has been shown to improve the binding affinity of drug candidates to their target receptors, while the hydroxypropyl(methyl)amino side chain can enhance solubility and permeability across biological membranes. These properties are critical for optimizing drug delivery systems and improving therapeutic outcomes.

Moreover, the compound's potential as an intermediate in synthetic chemistry has not gone unnoticed. The availability of such versatile building blocks can significantly streamline the process of drug discovery by providing chemists with pre-fabricated molecular frameworks that can be modified to meet specific pharmacological requirements. This approach has been increasingly adopted in modern drug development pipelines, where efficiency and precision are paramount.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have allowed researchers to predict how 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one interacts with biological targets at an atomic level. These insights have been invaluable in guiding experimental design and optimizing lead compounds for clinical trials. By leveraging computational tools alongside traditional wet laboratory techniques, scientists can accelerate the discovery process and bring new treatments to market more quickly.

The pharmaceutical industry continues to seek innovative solutions to address unmet medical needs. Compounds like 4-[2-Hydroxypropyl(methyl)amino]-6-(trifluoromethyl)piperidin-2-one represent a testament to the ongoing progress in chemical biology and medicinal chemistry. Their unique structural features offer a rich foundation for developing next-generation therapeutics that are both effective and well-tolerated by patients.

In conclusion, the compound with CAS number 2138244-18-3 stands out as a promising candidate in the realm of pharmaceutical research due to its well-designed molecular architecture. The interplay between its key functional groups—such as the hydroxypropyl(methyl)amino side chain and the trifluoromethyl substituent—provides a versatile platform for further chemical modification and biological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future advancements in drug development.